Cas no 40491-78-9 (1-bromo-2,2,3,3-tetramethylbutane)

• Product Name: 1-bromo-2,2,3,3-tetramethylbutane
• CAS No: 40491-78-9
• MF: C₈H₁₇Br
• MW: 193.124582052231
• CID: 3400703
• PubChem ID: 24971515
• Update Time: 2025-04-21

1-bromo-2,2,3,3-tetramethylbutane Chemical and Physical Properties

Names and Identifiers

• BUTANE, 1-BROMO-2,2,3,3-TETRAMETHYL-
• 1-bromo-2,2,3,3-tetramethylbutane
• 1-bromo-2,2,3,3-tetramethyl-butane
• EN300-1894779
• AOMSHXFXVJBJTM-UHFFFAOYSA-N
• 40491-78-9

• Inchi： 1S/C8H17Br/c1-7(2,3)8(4,5)6-9/h6H2,1-5H3
• InChI Key： AOMSHXFXVJBJTM-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C(C)(C)C

Computed Properties

• Exact Mass: 192.05136Da
• Monoisotopic Mass: 192.05136Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų